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Compound of Interest

Compound Name: MRT-10

Cat. No.: B7773584

This document provides crucial safety and logistical information for the proper handling and
disposal of MRT-10, a Smoothened (Smo) receptor antagonist utilized in cancer research.[1][2]
Adherence to these procedural guidelines is vital for ensuring laboratory safety and regulatory
compliance.

MRT-10 Identification and Hazard Assessment

MRT-10 is a bioactive small molecule used for research purposes only.[1] While a specific
Safety Data Sheet (SDS) for MRT-10 is not publicly available, it must be treated as a
hazardous chemical. All laboratory chemicals that are no longer wanted or have expired are
considered hazardous waste and must be managed accordingly.[3][4]

Chemical and Physical Properties of MRT-10:

Property Value Reference
CAS Number 330829-30-6 [2][5]
Molecular Formula C24H23N30s5S [2]
Molecular Weight 465.5 g/mol [2]
Appearance Powder [1]

N DMF: 33 mg/ml, DMSO: 33
Solubility . [2]
mg/m
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Personal Protective Equipment (PPE) and Handling

Before handling MRT-10 in any form (powder, solution, or waste), personnel must be equipped
with the appropriate Personal Protective Equipment (PPE) to minimize exposure risk.

+ Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl.[6][7]
o Eye Protection: Use safety goggles to protect against splashes or airborne particles.[7]
o Body Protection: A laboratory coat is mandatory.[6]

» Respiratory Protection: When handling the powder form or if adequate ventilation is not
available, use respiratory protection.[8]

All handling of MRT-10 should occur within a well-ventilated area, preferably inside a chemical
fume hood.[7][9] Avoid creating dust from the powder form. After handling, wash hands and
face thoroughly.[7]

Step-by-Step Disposal Procedure for MRT-10 Waste

The disposal of MRT-10 must follow a strict, multi-step process to ensure safety and
compliance with federal, state, and local regulations.[10] Never dispose of MRT-10 or its
containers in the regular trash or down the sink.[3][11][12]

Step 1: Waste Identification and Segregation

 Identify: Any unwanted, expired, or contaminated MRT-10 (both pure substance and
solutions) is classified as hazardous waste.[3] This includes contaminated materials such as
pipette tips, tubes, and spill cleanup debris.[4]

e Segregate: Store MRT-10 waste separately from other incompatible chemical wastes to
prevent hazardous reactions.[3][12] Use secondary containment, such as a plastic bin, to
store waste containers.[12]

Step 2: Waste Collection and Container Management

» Container Selection: Use a leak-proof container that is chemically compatible with MRT-10
and any solvents used.[4][10] If possible, use the original shipping container or a designated
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hazardous waste container.[12]

o Container Condition: Ensure the container is in good condition, with no cracks, rust, or leaks.

[3]

o Closure: Keep the waste container securely closed at all times, except when adding waste.
[3][13] This prevents the release of vapors and potential spills.

Step 3: Labeling Hazardous Waste

» Mandatory Labeling: Affix a "Hazardous Waste" label to the container as soon as the first
drop of waste is added.[3][13]

o Content Information: The label must clearly state:

o

The words "Hazardous Waste".[3]

[¢]

The full chemical name: "MRT-10" and any other components in the waste stream (e.g.,
DMSO, PBS). Do not use abbreviations.[3]

[¢]

The accumulation start date (the date the first waste was added).[13]

[¢]

The name and location of the waste generator.[13]
Step 4: Storage of MRT-10 Waste

o Storage Location: Store the labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.[4][12] This area must be at or near the point
of waste generation and under the control of laboratory personnel.[12]

o Storage Conditions: Store the waste in a cool, dry, and well-ventilated area, away from heat
sources or open flames.[14]

e Volume Limits: Do not accumulate more than 55 gallons of hazardous waste (or one quart of
acutely hazardous waste) in an SAA.[15]

Step 5: Arranging for Disposal
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o Contact EHS: Schedule a waste pickup with your institution's Environmental Health and
Safety (EHS) department or equivalent office.[3][10] Do not transport hazardous waste
yourself.[11]

o Manifesting: EHS professionals will ensure the waste is properly manifested for transport to
a licensed Treatment, Storage, and Disposal Facility (TSDF).[13]

Disposal of Empty MRT-10 Containers

Containers that once held MRT-10 must be decontaminated before they can be disposed of as
non-hazardous waste.

» Triple-Rinse: Rinse the empty container three times with a suitable solvent capable of
dissolving MRT-10 (e.g., ethanol or acetone).[3][11]

o Collect Rinsate: The solvent rinsate from this procedure is considered hazardous waste and
must be collected in a properly labeled hazardous waste container.[3][11]

» Deface Label: Completely remove or deface the original chemical label on the triple-rinsed
container.[10]

» Final Disposal: After triple-rinsing and label removal, the container may be disposed of in the
regular trash or recycled according to institutional policy.[3]

Spill Response Protocol

In the event of an MRT-10 spill, immediate and proper cleanup is essential.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control Spill: If safe to do so, control the source of the spill.[7]

PPE: Wear appropriate PPE, including gloves, goggles, and a lab coat, before beginning
cleanup.[6]

Cleanup: Use an appropriate chemical spill kit with absorbent materials to clean up the spill.
[11]
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o Collect Waste: All materials used for the cleanup, including absorbents and contaminated
PPE, must be collected and disposed of as hazardous waste.[4][11] Place these materials in
a sealed, properly labeled hazardous waste container.

o Report: Report the spill to your laboratory supervisor and EHS office.

MRT-10 Disposal Workflow
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Caption: Logical workflow for the safe disposal of MRT-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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